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Compound of Interest

Compound Name:
(S)-4-(3-Chloropropyl)-3-

methylmorpholine

CAS No.: 1049809-90-6

Cat. No.: B1507016

Get Quote

An In-Depth Technical Guide to 4-(3-Chloropropyl)morpholine and its Derivatives for Drug

Development Professionals

A Note on Stereochemistry and Substitution: This guide centers on the well-documented

chemical intermediate, 4-(3-Chloropropyl)morpholine. The specific query for (S)-4-(3-
Chloropropyl)-3-methylmorpholine refers to a chiral derivative that is not widely cataloged in

public chemical databases. To provide a comprehensive and technically grounded resource,

this document will focus on the parent compound while addressing the calculated properties of

the specified derivative.

Core Topic: Molecular Weight Determination
A molecule's molecular weight is a foundational property, critical for stoichiometric calculations

in synthesis, quantitative analysis, and formulation development.

For the user-specified compound, (S)-4-(3-Chloropropyl)-3-methylmorpholine
(C₈H₁₆ClNO):
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Carbon (C): 8 * 12.011 u = 96.088 u

Hydrogen (H): 16 * 1.008 u = 16.128 u

Chlorine (Cl): 1 * 35.453 u = 35.453 u

Nitrogen (N): 1 * 14.007 u = 14.007 u

Oxygen (O): 1 * 16.000 u = 16.000 u

Calculated Molecular Weight: 177.67 g/mol

For the well-documented parent compound, 4-(3-Chloropropyl)morpholine (C₇H₁₄ClNO):

The molecular weight is consistently reported as 163.65 g/mol [1][2][3][4] or approximately

163.64 g/mol [5]. This value is derived from its chemical formula and is a key identifier in

analytical procedures like mass spectrometry[6].

Part 1: Physicochemical Properties and Molecular
Structure
Understanding the physical and chemical properties of a synthetic intermediate is paramount

for its effective use in process chemistry and scale-up operations. 4-(3-

Chloropropyl)morpholine is a versatile building block, and its characteristics dictate its handling,

reactivity, and application.

Molecular Structure Visualization
The structural difference between the specified chiral compound and the widely available

parent compound is the presence of a methyl group at the 3-position of the morpholine ring,

creating a stereocenter.
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Caption: 2D structures of the user-specified and parent compounds.
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Key Physicochemical Data
The properties of 4-(3-Chloropropyl)morpholine are well-defined, ensuring its reliable

performance in synthetic applications.

Property Value Source(s)

Molecular Weight 163.65 g/mol [1][2][3][4]

Molecular Formula C₇H₁₄ClNO [1][2][5]

CAS Number 7357-67-7 [1][2][3][5]

Appearance
Colorless to light yellow clear

liquid
[1][3][7]

Density ~1.08 g/mL at 20-25 °C [1][3]

Boiling Point
227.1 °C (at 760 mmHg) / 115

°C (at 25 mmHg)
[3][7]

Flash Point ~91 °C [3]

Purity Typically ≥98.0% (by GC) [3][7]

Synonyms
N-(3-Chloropropyl)morpholine,

3-Morpholinopropyl chloride
[1][2][3][5]

Part 2: Synthesis and Mechanistic Insights
The synthesis of 4-(3-Chloropropyl)morpholine is a classic example of nucleophilic substitution,

a fundamental reaction in organic chemistry. The causality behind the standard protocol is the

high nucleophilicity of the secondary amine in the morpholine ring, which readily attacks an

electrophilic carbon atom.

General Synthetic Pathway
The most common and industrially viable synthesis involves the reaction of morpholine with a

bifunctional propyl halide, such as 1-bromo-3-chloropropane.
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Mechanism Rationale: Morpholine acts as the nucleophile. The nitrogen's lone pair of

electrons attacks one of the electrophilic carbons of the propyl halide. 1-bromo-3-

chloropropane is an ideal reagent because the carbon-bromine bond is more labile (weaker

and more polarizable) than the carbon-chlorine bond, making the bromine a better leaving

group. This allows for selective substitution at the bromine-bearing carbon, leaving the chloro

group intact for subsequent reactions.

Reactants:
Morpholine

1-Bromo-3-chloropropane
Toluene (Solvent)

Nucleophilic Substitution
(Reflux, 2-18 hours)

Aqueous Workup:
1. Cool to RT
2. Filter solids

3. Wash with DI Water

Purification:
1. Dry organic layer (e.g., Na₂SO₄)

2. Concentrate (Rotovap)
3. Vacuum Distillation

Final Product:
4-(3-Chloropropyl)morpholine

Click to download full resolution via product page

Caption: Standard workflow for the synthesis of 4-(3-chloropropyl)morpholine.

Self-Validating Experimental Protocol
This protocol is designed to be self-validating through in-process checks and final product

characterization.

Reaction Setup: To a solution of 1-bromo-3-chloropropane (1.0 eq) in a suitable solvent like

toluene, slowly add morpholine (2.0 eq) at ambient temperature[4][6]. The use of excess

morpholine serves both as a reactant and as a base to neutralize the HBr byproduct, driving

the reaction to completion.

Reaction Execution: The mixture is heated to reflux and stirred for 2-18 hours[2][4][6]. The

progress can be monitored by Thin Layer Chromatography (TLC) or Gas Chromatography

(GC) to ensure the consumption of the limiting reagent (1-bromo-3-chloropropane).

Workup and Isolation: After cooling to room temperature, the precipitated morpholine

hydrobromide salt is removed by filtration[4][6]. The filtrate is washed with deionized water to

remove any remaining salts and excess morpholine[4][6]. The organic layer is then dried

over an anhydrous salt (e.g., sodium sulfate).

Purification: The solvent is removed under reduced pressure. The resulting crude oil is

purified by vacuum distillation to yield 4-(3-Chloropropyl)morpholine as a clear liquid[2][4][6].
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Characterization and Quality Control: The final product's identity and purity are confirmed.

Purity: GC analysis should indicate a purity of >98%[3].

Identity: ¹H NMR and Mass Spectrometry should confirm the expected structure. Mass

spectrometry should show a molecular ion peak (M+H)⁺ at m/z 164[6].

Part 3: Applications in Drug Discovery and
Development
The morpholine moiety is considered a "privileged structure" in medicinal chemistry. Its

inclusion in a drug candidate can confer advantageous properties such as improved aqueous

solubility, metabolic stability, and a favorable pharmacokinetic profile[8]. 4-(3-

Chloropropyl)morpholine leverages this by providing a reactive handle (the chloropropyl group)

to introduce the morpholine scaffold into larger molecules.

Key Intermediate in Gefitinib Synthesis
The primary and most cited application of 4-(3-Chloropropyl)morpholine is as a crucial

intermediate in the manufacture of Gefitinib[7]. Gefitinib is a tyrosine kinase inhibitor used in

the treatment of non-small cell lung cancer[7]. The chloropropyl group allows for the alkylation

of a precursor molecule, thereby incorporating the morpholine ring, which is essential for the

drug's activity and pharmacokinetic properties[7].

Versatile Building Block
Beyond Gefitinib, 4-(3-Chloropropyl)morpholine's dual functionality (a nucleophilic tertiary

amine and an electrophilic alkyl chloride) makes it a valuable building block for a wide range of

compounds[1].

Pharmaceuticals: It serves as a precursor for drugs targeting neurological disorders and

other conditions[9]. The morpholine scaffold is found in drugs with anticancer, anti-

inflammatory, antidiabetic, and antimicrobial properties[10].

Agrochemicals: It is used in the synthesis of novel pesticides and herbicides[1][9].
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Material Science: The compound is used to create specialty polymers, surfactants, and

corrosion inhibitors[1][9].

The morpholine ring is known to interact with biological targets, often forming hydrogen bonds

through its oxygen atom, which can be critical for binding affinity and selectivity[11].

Part 4: Safety, Handling, and Storage
Scientific integrity demands a thorough understanding of a compound's hazards to ensure safe

handling.

Hazard Identification
According to GHS classifications, 4-(3-Chloropropyl)morpholine is associated with several

hazards:

Harmful if swallowed[5].

Causes skin irritation and potentially serious eye damage[5].

Suspected of causing genetic defects[5].

May cause damage to organs through prolonged or repeated exposure[5].

Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab

coat, is mandatory when handling this substance.

Storage and Stability
To maintain its purity and stability, the compound should be stored under specific conditions:

Temperature: Refrigerated (0-10 °C)[3].

Atmosphere: Store under an inert gas (e.g., nitrogen or argon) as it can be sensitive to air

and heat[3].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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